tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate
Overview
Description
tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate is a chemical compound with a unique structure that includes an azido group and difluoropropyl moiety.
Preparation Methods
The synthesis of tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate typically involves multiple steps. One common method includes the reaction of tert-butyl carbamate with 3-azido-2,2-difluoropropyl bromide under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production with considerations for cost, yield, and safety.
Chemical Reactions Analysis
tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate undergoes various chemical reactions, including:
Substitution Reactions: The azido group can participate in nucleophilic substitution reactions, often leading to the formation of amines or other nitrogen-containing compounds.
Reduction Reactions: The azido group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.
Cycloaddition Reactions: The azido group can undergo cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, to form triazoles.
Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate has several applications in scientific research:
Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.
Medicinal Chemistry: The compound’s unique structure makes it a valuable building block for the development of pharmaceuticals, particularly those targeting specific biological pathways.
Mechanism of Action
The mechanism of action of tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The azido group can also participate in bioorthogonal reactions, allowing for the selective modification of biomolecules in complex biological environments .
Comparison with Similar Compounds
tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate can be compared to other azido-containing compounds, such as:
tert-butyl N-(3-azidopropyl)carbamate: Lacks the difluoropropyl moiety, which may affect its reactivity and applications.
tert-butyl N-(3-azido-2-fluoropropyl)carbamate: Contains only one fluorine atom, potentially altering its chemical properties and biological activity.
The presence of the difluoropropyl group in this compound makes it unique, potentially offering different reactivity and applications compared to similar compounds.
Properties
CAS No. |
2680534-27-2 |
|---|---|
Molecular Formula |
C8H14F2N4O2 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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